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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antifungal agent UK-2A with other
commercial fungicides, supported by experimental data. UK-2A is a natural product derived
from Streptomyces sp. and is the active metabolite of the commercial fungicide fenpicoxamid.
Upon application, fenpicoxamid is converted to UK-2A within the plant and by the target
fungus.

Mechanism of Action: A Unique Target in Fungal
Respiration

UK-2A exhibits a distinct mode of action by inhibiting the fungal mitochondrial electron
transport chain at the Qi site of the cytochrome bcl complex (Complex IIl). This complex plays
a crucial role in cellular respiration and ATP synthesis. By binding to the Qi site, UK-2A disrupts
the electron flow, leading to a collapse of the mitochondrial membrane potential and
subsequent fungal cell death.[1][2]

This mechanism is notably different from that of strobilurin fungicides (e.g., pyraclostrobin),
which bind to the Qo site of the same complex. This difference in binding sites means that UK-
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2A is effective against fungal strains that have developed resistance to strobilurin fungicides,
as there is no cross-resistance between the two classes.[2]

Below is a diagram illustrating the mitochondrial electron transport chain and the sites of action
for various fungicide classes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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